5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-fluoroimidazo[1,5-a]pyridine-1-carboxylate
• InChI: InChI=1S/C10H9FN2O2/c1-2-15-10(14)9-7-4-3-5-8(11)13(7)6-12-9/h3-6H,2H2,1H3
• InChI Key: WCZQBGOYDQWRRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC=C(N2C=N1)F
• Molecular Formula: C10H9FN2O2
• Molecular Weight: 208.19 g/mol

Description

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester is a heterocyclic compound that belongs to the imidazo[1,5-a]pyridine family. This class of compounds is known for its unique chemical structure and versatility, making it valuable in various research fields, including materials science, pharmaceuticals, and optoelectronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester typically involves the cyclization of an aromatic ketone with benzaldehyde in the presence of ammonium acetate and acetic acid . This one-pot cyclization method is efficient and yields the desired compound with high purity.

Industrial Production Methods

Industrial production methods for this compound often involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like sodium methoxide and dioxane are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield methoxy or cyano derivatives .

Scientific Research Applications

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Acts as a fluorescent probe for studying cell membrane dynamics.

Medicine: Potential use in developing anti-cancer drugs and other therapeutic agents.

Industry: Employed in the development of optoelectronic devices and sensors.

Mechanism of Action

The mechanism of action of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester involves its interaction with specific molecular targets and pathways. For instance, it can act as a fluorescent probe by intercalating into lipid bilayers, allowing researchers to study membrane dynamics and fluidity . In medicinal applications, it may inhibit specific enzymes or receptors involved in disease pathways .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridine: Another class of imidazo compounds with similar structural features but different chemical properties.

Fluoroimidazoles: Compounds with a fluorine atom in the imidazole ring, exhibiting different reactivity and applications.

Uniqueness

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester is unique due to its specific substitution pattern and the presence of a fluorine atom, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in various research fields .